Cas no 2248293-88-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
- 2248293-88-9
- EN300-6519930
-
- Inchi: 1S/C17H9FN2O6/c18-11-6-13-12(19-14(21)7-25-13)5-10(11)17(24)26-20-15(22)8-3-1-2-4-9(8)16(20)23/h1-6H,7H2,(H,19,21)
- InChI Key: ZAPWEQYSLMKYDQ-UHFFFAOYSA-N
- SMILES: FC1=CC2=C(C=C1C(=O)ON1C(C3C=CC=CC=3C1=O)=O)NC(CO2)=O
Computed Properties
- Exact Mass: 356.04446417g/mol
- Monoisotopic Mass: 356.04446417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 631
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 102Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6519930-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate |
2248293-88-9 | 0.05g |
$959.0 | 2023-05-31 | ||
| Enamine | EN300-6519930-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate |
2248293-88-9 | 0.1g |
$1005.0 | 2023-05-31 | ||
| Enamine | EN300-6519930-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate |
2248293-88-9 | 0.25g |
$1051.0 | 2023-05-31 | ||
| Enamine | EN300-6519930-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate |
2248293-88-9 | 0.5g |
$1097.0 | 2023-05-31 | ||
| Enamine | EN300-6519930-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate |
2248293-88-9 | 1g |
$1142.0 | 2023-05-31 | ||
| Enamine | EN300-6519930-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate |
2248293-88-9 | 2.5g |
$2240.0 | 2023-05-31 | ||
| Enamine | EN300-6519930-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate |
2248293-88-9 | 5g |
$3313.0 | 2023-05-31 | ||
| Enamine | EN300-6519930-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate |
2248293-88-9 | 10g |
$4914.0 | 2023-05-31 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate (CAS No. 2248293-88-9)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate (CAS No. 2248293-88-9) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring both isoindole and benzoxazine moieties, makes it a subject of interest for researchers exploring novel drug candidates and advanced polymers. The presence of a fluoro substituent further enhances its reactivity and binding affinity, which is critical in medicinal chemistry.
In recent years, the demand for fluorinated heterocyclic compounds has surged due to their applications in targeted drug delivery and bioactive material design. This compound, with its multi-functional groups, aligns perfectly with current trends in precision medicine and sustainable chemistry. Researchers are particularly intrigued by its potential as a protease inhibitor or kinase modulator, given the structural similarities to known pharmacophores. Additionally, its ester linkage offers versatility in prodrug development, a hot topic in pharmaceutical formulation.
The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques like HPLC purification and NMR characterization are essential to ensure its purity, which is crucial for reproducibility in research. The compound's stability under various pH conditions has also been a focus, as it impacts its suitability for oral bioavailability studies—a key concern in drug discovery forums.
From an industrial perspective, this compound's role in high-performance polymers cannot be overlooked. The benzoxazine core is renowned for its thermal stability and mechanical strength, making it valuable in aerospace coatings and electronic encapsulation. Environmental considerations, such as green synthesis methods for similar compounds, have also driven innovation, with researchers exploring catalyzed reactions to reduce waste.
Frequently asked questions in academic circles include: "How does the fluoro group influence the compound's metabolic stability?" or "Can this molecule serve as a scaffold for multi-target therapeutics?" These queries reflect the broader interest in structure-activity relationships (SAR) and fragment-based drug design. Meanwhile, patent databases reveal growing IP activity around benzoxazine derivatives, underscoring their commercial viability.
In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate represents a convergence of cutting-edge chemistry and practical applications. Its study not only advances molecular pharmacology but also contributes to smart material innovations, addressing global challenges in healthcare and technology. Future research directions may explore its synergistic effects with other bioactive compounds or its adaptation for nanotechnology platforms.
2248293-88-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)